Cas no 54431-32-2 (1-(propan-2-yl)azetidin-3-ol hydrochloride)

1-(Propan-2-yl)azetidin-3-ol hydrochloride is a synthetic organic compound featuring an azetidine ring substituted with a hydroxyl group at the 3-position and an isopropyl group at the 1-position, in its hydrochloride salt form. This structure lends itself to applications in medicinal chemistry and pharmaceutical research, particularly as a versatile intermediate for the synthesis of bioactive molecules. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. Its rigid azetidine scaffold is valuable for exploring structure-activity relationships in drug design. The compound’s well-defined stereochemistry and high purity make it suitable for precision applications in small-molecule development and heterocyclic chemistry studies.
1-(propan-2-yl)azetidin-3-ol hydrochloride structure
54431-32-2 structure
Product Name:1-(propan-2-yl)azetidin-3-ol hydrochloride
CAS No:54431-32-2
MF:C6H14ClNO
MW:151.634460926056
MDL:MFCD00154136
CID:1040665
PubChem ID:12484290
Update Time:2025-06-07

1-(propan-2-yl)azetidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropylazetidin-3-ol hydrochloride
    • 1-(1-Methylethyl)-3-azetidinol hydrochloride
    • 1-ISOPROPYL-3-AZETIDINOL HYDROCHLORIDE
    • 3-Hydroxy-1-isopropylazetidine hydrochloride
    • 1-(propan-2-yl)azetidin-3-ol hydrochloride
    • 1-isopropylazetidin-3-ol hcl
    • 3-Hydroxy-1-isopropylazetidine HCl
    • 3-Hydroxy-1-isopropylazet...
    • 7868AB
    • 1-(1-Methylethyl)-3-azetidinol HCl
    • RP08627
    • PB29030
    • 1-propan-2-yl-3-azetidinol hydrochloride
    • 1-propan-2-ylazetidin-3-ol;hydrochloride
    • 1-propan-2-ylazetidin-3-ol hy
    • A830177
    • DTXSID00499970
    • DB-357091
    • 1-propan-2-ylazetidin-3-ol hydrochloride
    • AS-33664
    • 1-(Propan-2-yl)azetidin-3-ol--hydrogen chloride (1/1)
    • J-512612
    • MFCD00154136
    • EN300-142067
    • CS-0045526
    • AKOS005216516
    • SY042261
    • 54431-32-2
    • 1-Isopropylazetidin-3-olhydrochloride
    • MDL: MFCD00154136
    • Inchi: 1S/C6H13NO.ClH/c1-5(2)7-3-6(8)4-7;/h5-6,8H,3-4H2,1-2H3;1H
    • InChI Key: MGGRXBSSEHLLTQ-UHFFFAOYSA-N
    • SMILES: Cl.OC1CN(C(C)C)C1

Computed Properties

  • Exact Mass: 151.07652
  • Monoisotopic Mass: 151.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 76.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5

Experimental Properties

  • PSA: 23.47

1-(propan-2-yl)azetidin-3-ol hydrochloride Pricemore >>

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